Cas no 6315-10-2 (2-(2-methoxyethoxy)ethyl 4-propan-2-ylbenzoate)

• Product Name: 2-(2-methoxyethoxy)ethyl 4-propan-2-ylbenzoate
• CAS No: 6315-10-2
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 958901
• PubChem ID: 227906
• Update Time: 2025-04-19

2-(2-methoxyethoxy)ethyl 4-propan-2-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethoxy)ethyl 4-propan-2-ylbenzoate
• 2-(2-methoxyethoxy)ethyl 4-(propan-2-yl)benzoate; NSC20070; AC1L5FU4; AC1Q68F5; CTK5B7809; AR-1C6832; NSC-20070; AG-J-67017;
• DTXSID20281096
• NSC-20070
• NSC20070
• 6315-10-2

• Inchi： 1S/C15H22O4/c1-12(2)13-4-6-14(7-5-13)15(16)19-11-10-18-9-8-17-3/h4-7,12H,8-11H2,1-3H3
• InChI Key： LAFVUQVZCSOQFX-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)C(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 266.15186
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 2.62980